![molecular formula C16H20N2O2S2 B1676625 5-methyl-N-(2-(piperidin-1-yl)phenyl)thiophene-2-sulfonamide CAS No. 1062271-24-2](/img/structure/B1676625.png)
5-methyl-N-(2-(piperidin-1-yl)phenyl)thiophene-2-sulfonamide
Overview
Description
Molecular Structure Analysis
The molecular formula of “5-methyl-N-(2-(piperidin-1-yl)phenyl)thiophene-2-sulfonamide” is C16H20N2O2S2 . The compound has a molecular weight of 336.5 g/mol . The InChI string and Canonical SMILES provide more details about its structure .Physical And Chemical Properties Analysis
The physical and chemical properties of “5-methyl-N-(2-(piperidin-1-yl)phenyl)thiophene-2-sulfonamide” include a molecular weight of 336.5 g/mol, XLogP3-AA of 3.8, one hydrogen bond donor count, five hydrogen bond acceptor count, and four rotatable bond count .Scientific Research Applications
Activation of TRPML1 Channel
MK6-83 is a potent activator of wild type and mutant variants F465L and F408D of the TRPML1 channel . The TRPML1 channel plays a crucial role in lysosomal function, and its dysfunction can lead to lysosomal storage diseases.
Treatment of Mucolipidosis Type IV
MK6-83 has been found to restore channel function and rescue disease-associated abnormalities in mucolipidosis type IV (MLIV) patient cells . MLIV is a rare genetic disorder characterized by developmental delay and visual impairment.
Induction of Apoptosis
MK6-83 is known to stimulate caspase-3-dependent apoptosis . Apoptosis, or programmed cell death, is a crucial process in development and disease, and its dysregulation can lead to cancer and autoimmune diseases.
Reduction of Cell Viability
MK6-83 can also decrease the viability of cells . This property could be useful in the treatment of cancer, where reducing the viability of cancer cells is a primary goal.
Role in Drug Design
The piperidine moiety present in MK6-83 is a significant synthetic fragment for designing drugs . Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
Potential Anticancer Agent
Piperidine derivatives, including MK6-83, are being utilized in different ways as potential anticancer agents . They have shown promising results in various types of cancers both in vitro and in vivo.
Mechanism of Action
Target of Action
MK6-83 is primarily an agonist of the Transient Receptor Potential Mucolipin 1 (TRPML1) channel . TRPML1 is a lysosomal ion channel that plays a crucial role in various cellular processes . MK6-83 also activates TRPML mutants F408 Δ and F465L .
Mode of Action
MK6-83 interacts with its target, the TRPML1 channel, by binding to it and inducing its activation . This activation leads to the release of calcium from the lysosomes, which is a critical step in various cellular processes .
Biochemical Pathways
The activation of TRPML1 by MK6-83 affects the autophagy pathway , a cellular process involved in the degradation and recycling of cellular components . Specifically, TRPML1 activation induces autophagic vesicle biogenesis through the generation of phosphatidylinositol 3-phosphate and the recruitment of essential proteins to the nascent phagophore .
Result of Action
The activation of TRPML1 by MK6-83 leads to several molecular and cellular effects. It restores endolysosomal trafficking and zinc homeostasis in lysosomes of mucolipidosis type IV (MLIV) mutant fibroblasts . Additionally, it is known to stimulate caspase-3-dependent apoptosis and can decrease the viability of cells .
Action Environment
The action, efficacy, and stability of MK6-83 can be influenced by various environmental factors. It’s important to note that the effectiveness of MK6-83 can vary depending on the cellular environment, including the presence of specific TRPML1 mutants .
properties
IUPAC Name |
5-methyl-N-(2-piperidin-1-ylphenyl)thiophene-2-sulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2S2/c1-13-9-10-16(21-13)22(19,20)17-14-7-3-4-8-15(14)18-11-5-2-6-12-18/h3-4,7-10,17H,2,5-6,11-12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRGYSXZCDAWOOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)S(=O)(=O)NC2=CC=CC=C2N3CCCCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501336629 | |
Record name | MK6-83 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501336629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-methyl-N-(2-(piperidin-1-yl)phenyl)thiophene-2-sulfonamide | |
CAS RN |
1062271-24-2 | |
Record name | MK6-83 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1062271242 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | MK6-83 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501336629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | MK6-83 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RE9JUR6NT4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.